3-[4-[4-[4-[3-(3,3-Dimethylpiperidin-1-yl)propoxy]phenyl]piperidine-1-carbonyl]naphthalen-1-yl]propanoic acid

• Molecular Formula: C35H44N2O4
• Molecular Weight: 556.7 g/mol
• IUPAC Name: 3-(4-(4-(4-(3-(3,3-dimethylpiperidin-1-yl)propoxy)phenyl)piperidine-1-carbonyl)naphthalen-1-yl)propanoic acid
• InChI: InChI=1S/C35H44N2O4/c1-35(2)19-5-20-36(25-35)21-6-24-41-29-13-9-26(10-14-29)27-17-22-37(23-18-27)34(40)32-15-11-28(12-16-33(38)39)30-7-3-4-8-31(30)32/h3-4,7-11,13-15,27H,5-6,12,16-25H2,1-2H3,(H,38,39)
• InChI Key: UZFUMFWJEGINFP-UHFFFAOYSA-N
• SMILES: OC(CCC1=CC=C(C(N2CCC(C3=CC=C(OCCCN4CCCC(C)(C)C4)C=C3)CC2)=O)C5=C1C=CC=C5)=O
• Canonical SMILES: CC1(CCCN(C1)CCCOC2=CC=C(C=C2)C3CCN(CC3)C(=O)C4=CC=C(C5=CC=CC=C54)CCC(=O)O)C
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: GSK-541636, GSK541636, GSK 541636

Description

GSK-541636 is an H3 antagonist that may play a role in allergic rhinitis.

Scientific Research Applications

Oral Bioavailability Enhancement

• Preformulation Approaches : A study investigated experimental formulations to increase the oral bioavailability of novel piperidine renin inhibitors related to the compound . Results suggested that factors like gut and hepatic metabolism, and intestinal transporters like p-glycoprotein, play a significant role in the limited oral bioavailability of these compounds (Bittner et al., 2002).

Sigma Receptor Binding and Antiproliferative Activity

• Methyl Substitution on Piperidine Ring : Research on methylpiperidines, closely related to the chemical structure , revealed that certain derivatives show potent sigma(1) receptor binding and antiproliferative activity in rat C6 glioma cells, suggesting potential in tumor research and therapy (Berardi et al., 2005).

Synthesis of Selective Estrogen Receptor Modulators

• Synthesis of Carbon-14-Labeled Isotopomer : A study focused on the synthesis of a novel selective estrogen receptor modulator (SERM) that shares structural similarities with the compound . This research contributes to the development of SERMs for therapeutic applications (Kuo et al., 2007).

Hypotensive Activity

• Hypotensive Agents : A series of 2-substituted aminomethyloxy naphthalenes and related compounds, which include structural elements similar to the compound , were synthesized and tested for hypotensive activity, showing significant results compared to propranolol (Tandon et al., 2004).

Synthesis for Heterocyclic Chemistry

• Building Blocks in Synthesis : Research into dimethoxy-butanones, which are related to the core structure of the compound, has led to new routes for the synthesis of various aromatics and heterocycles, expanding the scope of synthetic chemistry applications (Charanraj et al., 2018).

Sigma Receptor Ligand Development

• Sigma Receptor Ligands : Studies on naphthalenealkylamine compounds, structurally related to the compound , have explored their affinities toward sigma receptor subtypes. These compounds have potential applications as PET diagnostic tools and in central nervous system research (Berardi et al., 2009).